Cas no 80817-39-6 (3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester)

80817-39-6 structure
Product name:3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester
3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester
- DTXSID501125234
- ZHRGOEVVRFNSOM-LABUEVLPSA-N
- 80817-39-6
- 3a(2)-Guanylic acid, 2a(2)-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester
- EINECS 279-567-3
-
- Inchi: InChI=1S/C23H26ClN6O8P/c1-13(2)21(32)28-23-27-20-19(22(33)29-23)26-12-30(20)18-10-16(17(11-31)36-18)38-39(34,35-9-5-8-25)37-15-7-4-3-6-14(15)24/h3-4,6-7,12-13,16-18,31H,5,9-11H2,1-2H3,(H2,27,28,29,32,33)/t16-,17+,18+,39?/m0/s1
- InChI Key: ZHRGOEVVRFNSOM-LABUEVLPSA-N
- SMILES: CC(C)C(=O)NC1=NC2=C(C(=O)N1)N=CN2C3CC(C(O3)CO)OP(=O)(OCCC#N)OC4=CC=CC=C4Cl
Computed Properties
- Exact Mass: 580.1238265g/mol
- Monoisotopic Mass: 580.1238265g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 39
- Rotatable Bond Count: 11
- Complexity: 1040
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 186Ų
3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester Related Literature
-
Chengqiang Wang,Haixia Xu,Chun Liu,Ziyue Peng,Ruoxing Min,Jianjun Li,Yanglei Jin,Yihan Wang,Zhihao Li,Lixin Zhu Biomater. Sci., 2021,9, 3005-3018
-
Aled T. Williams,Paul Farrar,Andrew J. Gallant,Del Atkinson,Chris Groves J. Mater. Chem. C, 2014,2, 1742-1748
-
Kevin de Aquino Dias,Leandro Helgueira Andrade Green Chem., 2021,23, 2308-2316
-
5. Book reviews
80817-39-6 (3'-Guanylic acid, 2'-deoxy-N-(2-methyl-1-oxopropyl)-, 2-chlorophenyl 2-cyanoethyl ester) Related Products
- 1807236-37-8(Methyl 2-cyano-6-difluoromethoxy-3-(hydroxymethyl)benzoate)
- 1698646-38-6(5-bromo-1-(pyrimidin-2-yl)methyl-1H-1,2,4-triazol-3-amine)
- 2111321-45-8(1-(1H-pyrazol-4-yl)cyclobutane-1-carbonitrile)
- 2227892-12-6(rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-5-bromophenol)
- 2411590-89-9((S)-1-(4-Iodophenyl)propan-1-amine hydrochloride)
- 1261928-64-6(3-(3-Cyanophenyl)-5-methoxybenzoic acid)
- 2138199-94-5(1-({(benzyloxy)carbonylamino}methyl)-4,4-dimethylcyclohexane-1-carboxylic acid)
- 2137768-93-3(2-Azaspiro[4.5]decane-2,4-dicarboxylic acid, 4-(chloromethyl) 2-(1,1-dimethylethyl) ester)
- 1805284-43-8(4-Cyano-5-(difluoromethyl)-2-hydroxypyridine-3-sulfonyl chloride)
- 1216307-76-4(1,4-Benzodioxin-6-ol, 7-bromo-2,3-dihydro-)
Recommended suppliers
Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk

Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
